11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]thiepine-2-carbonitrile
11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]thiepine-2-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
90667-37-1
VCID:
VC21282589
InChI:
InChI=1S/C20H20N2S/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-23-20-10-9-15(13-21)12-19(18)20/h3-4,6-10,12H,5,11,14H2,1-2H3/b18-8+
SMILES:
CN(C)CCC=C1C2=CC=CC=C2CSC3=C1C=C(C=C3)C#N
Molecular Formula:
C20H20N2S
Molecular Weight:
320.5 g/mol
11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]thiepine-2-carbonitrile
CAS No.: 90667-37-1
Cat. No.: VC21282589
Molecular Formula: C20H20N2S
Molecular Weight: 320.5 g/mol
* For research use only. Not for human or veterinary use.
![11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]thiepine-2-carbonitrile - 90667-37-1](/images/no_structure.jpg)
Specification
| CAS No. | 90667-37-1 |
|---|---|
| Molecular Formula | C20H20N2S |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzothiepine-2-carbonitrile |
| Standard InChI | InChI=1S/C20H20N2S/c1-22(2)11-5-8-18-17-7-4-3-6-16(17)14-23-20-10-9-15(13-21)12-19(18)20/h3-4,6-10,12H,5,11,14H2,1-2H3/b18-8+ |
| Standard InChI Key | FSIRGTNPQFDCCD-QGMBQPNBSA-N |
| Isomeric SMILES | CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=C1C=C(C=C3)C#N |
| SMILES | CN(C)CCC=C1C2=CC=CC=C2CSC3=C1C=C(C=C3)C#N |
| Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2CSC3=C1C=C(C=C3)C#N |
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